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Compound of Interest

Compound Name: GW2580-d6

Cat. No.: B12421085

Get Quote

For research use only. Not for human or veterinary diagnostic or therapeutic use.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling GW2580-d6. The following procedural guidance

is based on the safety data sheet for its non-deuterated counterpart, GW2580, and is intended

to supplement, not replace, institutional safety protocols and professional judgment.

Immediate Safety and Handling
GW2580-d6, a deuterated form of the c-Fms kinase inhibitor GW2580, requires careful

handling to mitigate potential health risks. Based on the toxicological profile of GW2580, this

compound is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may

cause respiratory irritation.[1] Adherence to the following personal protective equipment (PPE)

guidelines is mandatory to ensure user safety.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against accidental exposure. The following table outlines

the recommended PPE for handling GW2580-d6.
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Body Part Protection Specification

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect for tears or

holes before use.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Laboratory coat
Fully buttoned to protect skin

and clothing.

Respiratory Use in a well-ventilated area

A chemical fume hood is

recommended for all

procedures involving the solid

compound or concentrated

solutions.

This tiered approach to PPE is aligned with standard laboratory safety practices and is crucial

for minimizing exposure risk.

Operational Plan: From Receipt to Disposal
A systematic approach to the entire lifecycle of GW2580-d6 in the laboratory is critical for

maintaining a safe working environment.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a tightly sealed container in a cool, dry, and well-ventilated area. For long-term

storage of stock solutions, refer to the manufacturer's recommendations, which are typically

-80°C for up to 6 months or -20°C for up to 1 month.[2]

Preparation of Solutions
All weighing and solution preparation activities should be conducted within a chemical fume

hood to prevent inhalation of the powder. Use appropriate solvents as recommended by the

supplier. For in vivo studies, a common vehicle for GW2580 involves a mixture of PEG300,

Tween80, and water.[3]
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Spill and Emergency Procedures
In the event of a spill, evacuate the immediate area and prevent others from entering. Wearing

appropriate PPE, absorb the spill with an inert material and place it in a sealed container for

disposal.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[4]

If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with GW2580-d6, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not discharge into drains or the

environment.[4][5]

Quantitative Data Summary
The following table summarizes available quantitative data for the parent compound, GW2580.

This information is provided as a reference for understanding the compound's properties.

Property Value Source

In Vitro IC50 (c-Fms kinase) 0.06 µM MedChemExpress

Oral TDLO (rat) 25 mg/kg Cayman Chemical
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for handling GW2580-d6, from

preparation to disposal, emphasizing critical safety checkpoints.
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Caption: Workflow for the safe handling of GW2580-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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